Cas no 939989-87-4 (4-Bromo-N,N-dimethyl-3-(trifluoromethyl)benzenesulfonamide)

4-Bromo-N,N-dimethyl-3-(trifluoromethyl)benzenesulfonamide is a sulfonamide derivative featuring a bromo substituent and a trifluoromethyl group on the benzene ring. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the electron-withdrawing trifluoromethyl group enhances its reactivity in electrophilic substitution reactions, while the dimethylsulfonamide moiety contributes to its stability and solubility in organic solvents. Its well-defined structure makes it suitable for use in cross-coupling reactions and as a building block for the development of pharmaceuticals or crop protection agents. The compound is typically handled under standard laboratory conditions.

4-Bromo-N,N-dimethyl-3-(trifluoromethyl)benzenesulfonamide structure

939989-87-4 structure

Product Name:4-Bromo-N,N-dimethyl-3-(trifluoromethyl)benzenesulfonamide

CAS No:939989-87-4

MF:C₉H₉BrF₃NO₂S

MW:332.137470960617

MDL:MFCD10699660

CID:856798

PubChem ID:46738846

Update Time:2025-06-08

4-Bromo-N,N-dimethyl-3-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-N,N-dimethyl-3-(trifluoromethyl)benzenesulfonamide
- B-4450
- SCHEMBL20765376
- MFCD10699660
- 4-Bromo-N,N-dimethyl-3-(trifluoromethyl)benzene-1-sulfonamide
- AKOS015835218
- CS-0207851
- SB82734
- YHBPKKHFQCUHQC-UHFFFAOYSA-N
- DTXSID50674497
- BS-24695
- 939989-87-4
- MDL： MFCD10699660
- Inchi： 1S/C9H9BrF3NO2S/c1-14(2)17(15,16)6-3-4-8(10)7(5-6)9(11,12)13/h3-5H,1-2H3
- InChI Key： YHBPKKHFQCUHQC-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C(F)(F)F)S(N(C)C)(=O)=O

Computed Properties

Exact Mass: 330.94900
Monoisotopic Mass: 330.94895g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 45.8Å²

Experimental Properties

PSA: 45.76000
LogP: 3.79900

4-Bromo-N,N-dimethyl-3-(trifluoromethyl)benzenesulfonamide Pricemore >>

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abcr	AB272884-1 g	4-Bromo-N,N-dimethyl-3-(trifluoromethyl)benzenesulfonamide, 98%; .	939989-87-4	98%	1 g	€382.00	2023-07-20
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